Cas no 31910-65-3 (3H-2,1-Benzoxathiole, 1-oxide)

• Product Name: 3H-2,1-Benzoxathiole, 1-oxide
• CAS No: 31910-65-3
• MF: C₇H₆O₂S
• MW: 154.186340808868
• CID: 1453115
• PubChem ID: 12294294
• Update Time: 2025-04-20

3H-2,1-Benzoxathiole, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3H-2,1-Benzoxathiole, 1-oxide
• 3H-2,1λ⁴-benzoxathiole 1-oxide
• Benzthioxolon
• 31910-65-3
• SCHEMBL5872459
• DTXSID80485275

• Inchi： 1S/C7H6O2S/c8-10-7-4-2-1-3-6(7)5-9-10/h1-4H,5H2
• InChI Key： PFXJJSYTGISBIJ-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2CO1)=O

Computed Properties

• Exact Mass: 154.00888
• Monoisotopic Mass: 154.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxathioles